Cas no 2098014-04-9 (2-Methyl-5-(piperidin-4-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine)

• Product Name: 2-Methyl-5-(piperidin-4-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
• CAS No: 2098014-04-9
• MF: C₁₂H₂₀N₄
• MW: 220.314002037048
• CID: 5724652
• PubChem ID: 121215313
• Update Time: 2025-11-07

2-Methyl-5-(piperidin-4-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• F2198-8431
• starbld0034451
• AKOS026725899
• 2-methyl-5-(piperidin-4-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
• 2098014-04-9
• Pyrazolo[1,5-a]pyrazine, 4,5,6,7-tetrahydro-2-methyl-5-(4-piperidinyl)-
• 2-Methyl-5-(piperidin-4-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine

• Inchi： 1S/C12H20N4/c1-10-8-12-9-15(6-7-16(12)14-10)11-2-4-13-5-3-11/h8,11,13H,2-7,9H2,1H3
• InChI Key： IFINVQYKPZOSOF-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(C)=NN2CC1)C1CCNCC1

Computed Properties

• Exact Mass: 220.16879665g/mol
• Monoisotopic Mass: 220.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 360.3±42.0 °C(Predicted)
• pka: 10.03±0.10(Predicted)

Additional information on 2-Methyl-5-(piperidin-4-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine

Comprehensive Overview of 2-Methyl-5-(piperidin-4-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine (CAS No. 2098014-04-9)

The compound 2-Methyl-5-(piperidin-4-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine (CAS No. 2098014-04-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This bicyclic system combines a pyrazolo[1,5-a]pyrazine core with a piperidin-4-yl substituent, making it a valuable scaffold for drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a bioactive intermediate for developing novel therapeutics targeting neurological and inflammatory pathways.

In recent years, the demand for heterocyclic compounds like 2-Methyl-5-(piperidin-4-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine has surged, driven by advancements in small-molecule drug development and precision medicine. Its structural complexity allows for diverse modifications, enabling scientists to fine-tune pharmacokinetic properties such as solubility, bioavailability, and target specificity. The presence of both piperidine and pyrazolo moieties contributes to its potential as a CNS-penetrant molecule, a hot topic in neurodegenerative disease research.

The synthesis of CAS No. 2098014-04-9 typically involves multi-step organic reactions, including cyclization and functional group interconversion strategies. Recent publications highlight its utility in constructing kinase inhibitors and GPCR modulators, aligning with industry trends toward personalized therapies. Analytical characterization via NMR spectroscopy, mass spectrometry, and HPLC purity testing confirms its chemical identity, a critical step for regulatory compliance in preclinical studies.

From an industrial perspective, 2-Methyl-5-(piperidin-4-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine exemplifies the growing market for high-value synthetic intermediates. Pharmaceutical companies frequently search for custom synthesis services and scalable production methods for such compounds, reflecting broader shifts toward outsourcing complex chemistry. Environmental sustainability concerns have also spurred interest in green chemistry approaches for its manufacture, including catalytic reductions and solvent-free reactions.

Emerging applications of this compound extend to proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, areas dominating recent scientific literature. Its sp3-rich framework aligns with modern drug design principles emphasizing three-dimensionality to improve target engagement. Furthermore, computational studies using AI-driven molecular docking suggest potential interactions with undiscovered biological targets, making it a candidate for repurposing studies in rare diseases.

Quality control protocols for CAS No. 2098014-04-9 emphasize strict adherence to ICH guidelines, particularly regarding genotoxic impurity thresholds. Analytical techniques like chiral HPLC may be employed to ensure stereochemical purity, as minor enantiomeric impurities could significantly impact biological activity. These rigorous standards address the pharmaceutical industry's focus on first-in-class compounds with optimized safety profiles.

In conclusion, 2-Methyl-5-(piperidin-4-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine represents a versatile building block at the intersection of medicinal chemistry and process development. Its relevance to cutting-edge therapeutic modalities and compatibility with high-throughput screening platforms ensures continued interest from both academic and industrial researchers worldwide.